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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566 Get Quote

Benzenepropanol, also known as 3-phenyl-1-propanol, is a common fragrance ingredient and

chemical intermediate. Due to its classification as a substance that can cause severe skin

burns and eye damage, its proper disposal is crucial to ensure the safety of laboratory

personnel and to protect the environment.[1] This guide provides essential information and

step-by-step procedures for the safe and compliant disposal of benzenepropanol waste in a

research and development setting.

Waste Characterization and Regulatory Overview
Benzenepropanol is a combustible liquid and is incompatible with strong oxidizing agents.[1]

Its disposal is governed by hazardous waste regulations. Under the Resource Conservation

and Recovery Act (RCRA), a waste is considered hazardous if it is specifically listed or if it

exhibits certain characteristics: ignitability, corrosivity, reactivity, or toxicity.[2]

Benzenepropanol, being a flammable liquid, may be classified as an ignitable hazardous

waste (D001).[3][4]

It is the responsibility of the waste generator to determine if a waste is hazardous.[5] This

involves understanding the process that generated the waste and its chemical properties. All

disposal activities must comply with local, state, and federal regulations.[6]

Quantitative Data for Disposal of Flammable Liquid
Waste
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While specific quantitative disposal parameters for benzenepropanol are not readily available

in public literature, the following table summarizes general quantitative data for the disposal of

flammable liquid laboratory waste, which is the category benzenepropanol falls under.

Parameter Value/Range
Regulation/Guideli
ne

Notes

EPA Hazardous

Waste Code

D001 (Ignitable

Liquid)
40 CFR §261.21

Applicable if the waste

benzenepropanol has

a flash point below

140°F (60°C).[3][4]

Land Disposal

Restrictions (LDR)

Treatment standards

must be met before

land disposal.[6][7][8]

40 CFR Part 268

Prohibits the land

disposal of untreated

hazardous wastes.[6]

[7][8]

Incineration

Temperature

700-900 °F (for less

stable VOCs like

aromatic

hydrocarbons)

General Guidance for

Catalytic Incineration

Higher temperatures

(around 2,000 °F) may

be required for

halogenated

compounds.[9]

Container Material

Compatibility

High-Density

Polyethylene (HDPE),

Glass

General Laboratory

Guidelines

HDPE shows good

resistance to many

alcohols at room

temperature.[10][11]

[12][13][14] Always

verify with specific

chemical resistance

charts.

pH for Sewer Disposal

(if permitted)
Not Recommended

General Laboratory

Best Practices

The EPA strongly

discourages the

disposal of solvents

down the drain.[11]
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Experimental Protocol: Preparation of
Benzenepropanol Waste for Disposal
As in-laboratory treatment such as neutralization or degradation of benzenepropanol is not a

standard recommended procedure, the primary protocol involves the safe collection and

packaging of the waste for pickup by a licensed hazardous waste disposal service.

Objective: To safely collect and store benzenepropanol waste for proper disposal.

Materials:

Appropriate waste container (e.g., clean, empty, compatible solvent bottle made of HDPE or

glass)

Funnel

Hazardous waste labels

Personal Protective Equipment (PPE): chemical-resistant gloves, safety glasses, lab coat

Procedure:

Select a Waste Container: Choose a container that is compatible with benzenepropanol
and is in good condition with a secure, leak-proof cap. The original product container is often

a suitable choice.

Label the Container: Before adding any waste, affix a hazardous waste label to the container.

Fill in all required information, including the words "Hazardous Waste," the full chemical

name ("Benzenepropanol"), and the associated hazards (e.g., "Ignitable," "Irritant").

Segregate the Waste: Collect benzenepropanol waste separately from other waste

streams, especially incompatible materials like strong oxidizing agents.

Transfer the Waste: Using a funnel to prevent spills, carefully pour the waste

benzenepropanol into the labeled container.
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Secure the Container: Tightly cap the container immediately after adding waste. Do not leave

funnels in the container.

Storage: Store the waste container in a designated satellite accumulation area that is a cool,

dry, and well-ventilated location away from ignition sources. Ensure secondary containment

is used for liquid waste.

Arrange for Disposal: Once the container is full or has been in storage for the maximum

allowable time according to your institution's policies (often not to exceed one year), arrange

for pickup by a licensed hazardous waste disposal company.

Benzenepropanol Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of benzenepropanol waste in a laboratory setting.
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Caption: Benzenepropanol Waste Disposal Workflow.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of benzenepropanol, minimizing risks to themselves and the

environment. Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines for detailed protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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